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Compound of Interest

2,2-Bis(hydroxymethyl)butanoic
Compound Name: d
aci

Cat. No.: B159916

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the handling and disposal of 2,2-Bis(hydroxymethyl)butanoic acid (CAS No.
10097-02-6), ensuring operational integrity and personnel safety.

Hazard Identification and Classification

2,2-Bis(hydroxymethyl)butanoic acid is classified as causing skin and serious eye irritation.
[1][2] It may also be harmful to aquatic life with long-lasting effects.[1][3]

GHS Hazard Statements:

H315: Causes skin irritation[1]

H318: Causes serious eye damage[2][4][5]

H319: Causes serious eye irritation[1]

H412: Harmful to aquatic life with long lasting effects[1][4][5]

Signal Word: Danger[2][4][5]
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Hazard Class

Hazard Category

Skin Corrosion/Irritation

Category 2[1]

Serious Eye Damage/Eye Irritation

Category 1[2] / Category 2[1]

Hazardous to the Aquatic Environment, Long-

term Hazard

Category 3[1][4]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to minimize exposure risk.

Body Part Recommended Protection Rationale
Chemical safety goggles or a To protect from splashes that
Eyes/Face face shield worn over goggles.  can cause serious eye
[6] damage.[6]
Hand Chemical-resistant gloves To prevent skin irritation and
ands
(e.g., Neoprene or Nitrile).[6] burns from direct contact.[6]
Bod A buttoned, knee-length To protect skin and personal
ody

laboratory coat.[6]

clothing from spills.[6]

Respiratory

Use in a well-ventilated area. A
dust mask (type N95 or
equivalent) is recommended,
especially when handling the

powder form.[4][5]

To avoid inhalation of dust or

aerosols.[7]

Feet

Closed-toe shoes.[6]

To protect from accidental

spills.[6]

Operational and Handling Plan

Engineering Controls:

e Handle this chemical in a well-ventilated area, preferably within a chemical fume hood to

minimize the formation and inhalation of dust and aerosols.[6]
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Precautions for Safe Handling:

Storage:

Avoid contact with skin, eyes, and clothing.[1][7]
Wash hands thoroughly after handling.[1][7][8]
Do not eat, drink, or smoke in the handling area.[8]

Remove contaminated clothing and wash it before reuse.[7][8]

» Keep the container tightly closed in a dry and well-ventilated place.[7]

o Recommended long-term storage temperature is -20°C, and short-term is 2-8°C.[7]

First-Aid Measures

Immediate action is crucial in the event of exposure.

Exposure Route

First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention if discomfort persists.[7][8]

Skin Contact

Immediately flush the affected area with copious
amounts of water for 15-20 minutes.[8] Remove
contaminated clothing. Seek immediate medical
attention.[7][8]

Eye Contact

Immediately rinse the eyes with large amounts
of water for at least 15-20 minutes, making sure
to separate the eyelids.[7][8] Remove contact
lenses if present and easy to do so0.[8] Seek

immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting.[7][8] Wash out the
mouth with water. Seek immediate medical

attention.[7]
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Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.
Waste Treatment Methods:

» Dispose of the product and its container in accordance with local, regional, and national

regulations.[1]

e The product should not be disposed of with household garbage.[8] Do not allow the product
to enter drains.[7]

» For disposal, entrust it to a licensed waste disposal company.[1]
Contaminated Packaging:

o Dispose of contaminated packaging in the same manner as the product itself.[1]

Accidental Release Measures

In the event of a spill, follow these procedural steps to ensure safety and containment.
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Chemical Spill Response for 2,2-Bis(hydroxymethyl)butanoic acid

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep or shovel into a suitable container)

Decontaminate Spill Area

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident

Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2,2-Bis(hydroxymethyl)butanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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